N-(2,4-dimethoxyphenyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
• InChI: InChI=1S/C25H23N3O5/c1-16-8-10-17(11-9-16)24-27-25(33-28-24)19-6-4-5-7-21(19)32-15-23(29)26-20-13-12-18(30-2)14-22(20)31-3/h4-14H,15H2,1-3H3,(H,26,29)
• InChI Key: QZUSRWUZBDPEMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as DPA-Tol and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DPA-Tol is not fully understood, but it is believed to act as an antioxidant and modulate the activity of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
DPA-Tol has been shown to have antioxidant and anti-inflammatory effects, as well as neuroprotective effects. It has also been shown to increase the activity of certain enzymes involved in cellular energy metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using DPA-Tol in lab experiments is its potential as a fluorescent probe for imaging biological systems. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on DPA-Tol. One direction is to further investigate its neuroprotective effects and potential as a treatment for neurodegenerative diseases. Another direction is to explore its potential as a fluorescent probe for imaging biological systems. Additionally, further studies are needed to fully understand its mechanism of action and potential limitations for lab experiments.

Synthesis Methods

DPA-Tol has been synthesized using various methods, including the reaction of 2,4-dimethoxyphenylamine with 2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenol in the presence of acetic anhydride and triethylamine. Another synthesis method involves the reaction of 2,4-dimethoxybenzaldehyde with 2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenol in the presence of sodium borohydride and acetic acid.

Scientific Research Applications

DPA-Tol has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. DPA-Tol has also been studied for its potential as a fluorescent probe for imaging biological systems.